Cas no 1385757-16-3 (3-Bromo-1-benzothiophene-5-carbonitrile)
3-Bromo-1-benzothiophene-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-bromobenzo[b]thiophene-5-carbonitrile
- 3-bromo-1-benzothiophene-5-carbonitrile
- FCH2494925
- Benzo[b]thiophene-5-carbonitrile, 3-bromo-
- Z2442102855
- 3-Bromo-1-benzothiophene-5-carbonitrile
-
- MDL: MFCD26402428
- Inchi: 1S/C9H4BrNS/c10-8-5-12-9-2-1-6(4-11)3-7(8)9/h1-3,5H
- InChI Key: PYIDWAIALNWEMI-UHFFFAOYSA-N
- SMILES: BrC1=CSC2C=CC(C#N)=CC=21
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 222
- Topological Polar Surface Area: 52
Experimental Properties
- Density: 1.7±0.1 g/cm3
- Boiling Point: 369.6±22.0 °C at 760 mmHg
- Flash Point: 177.3±22.3 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
3-Bromo-1-benzothiophene-5-carbonitrile Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Bromo-1-benzothiophene-5-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B263075-10mg |
3-bromo-1-benzothiophene-5-carbonitrile |
1385757-16-3 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B263075-50mg |
3-bromo-1-benzothiophene-5-carbonitrile |
1385757-16-3 | 50mg |
$ 250.00 | 2022-06-07 | ||
| TRC | B263075-100mg |
3-bromo-1-benzothiophene-5-carbonitrile |
1385757-16-3 | 100mg |
$ 365.00 | 2022-06-07 | ||
| Enamine | EN300-263723-0.05g |
3-bromo-1-benzothiophene-5-carbonitrile |
1385757-16-3 | 95.0% | 0.05g |
$132.0 | 2025-02-20 | |
| Enamine | EN300-263723-0.1g |
3-bromo-1-benzothiophene-5-carbonitrile |
1385757-16-3 | 95.0% | 0.1g |
$197.0 | 2025-02-20 | |
| Enamine | EN300-263723-0.25g |
3-bromo-1-benzothiophene-5-carbonitrile |
1385757-16-3 | 95.0% | 0.25g |
$281.0 | 2025-02-20 | |
| Enamine | EN300-263723-0.5g |
3-bromo-1-benzothiophene-5-carbonitrile |
1385757-16-3 | 95.0% | 0.5g |
$443.0 | 2025-02-20 | |
| Enamine | EN300-263723-1.0g |
3-bromo-1-benzothiophene-5-carbonitrile |
1385757-16-3 | 95.0% | 1.0g |
$568.0 | 2025-02-20 | |
| Enamine | EN300-263723-2.5g |
3-bromo-1-benzothiophene-5-carbonitrile |
1385757-16-3 | 95.0% | 2.5g |
$1112.0 | 2025-02-20 | |
| Enamine | EN300-263723-5.0g |
3-bromo-1-benzothiophene-5-carbonitrile |
1385757-16-3 | 95.0% | 5.0g |
$1644.0 | 2025-02-20 |
3-Bromo-1-benzothiophene-5-carbonitrile Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 3-Bromo-1-benzothiophene-5-carbonitrile
3-Bromo-1-benzothiophene-5-carbonitrile: A Versatile Building Block in Medicinal Chemistry and Pharmaceutical Research
3-Bromo-1-benzothiophene-5-carbonitrile (CAS No. 1385757-16-3) represents a significant advancement in the field of synthetic organic chemistry, offering unique structural features that make it a promising candidate for various applications in drug discovery and development. This compound, characterized by its benzothiophene core with a carbonitrile group at the 5-position and a bromine substituent at the 3-position, has attracted considerable attention due to its potential as a intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the design of targeted therapies for complex diseases, including oncology and infectious diseases.
The benzothiophene scaffold is a well-known heterocyclic compound with diverse biological activities, often found in natural products and pharmaceuticals. The introduction of a carbonitrile group at the 5-position enhances the compound's electrophilicity and provides opportunities for further functionalization. This structural modification is particularly valuable in the development of small molecule inhibitors targeting specific proteins or enzymes involved in disease pathways. For instance, recent research has demonstrated the utility of 3-Bromo-1-benzothiophene-5-carbonitrile as a precursor in the synthesis of kinase inhibitors, which are critical in the treatment of solid tumors and hematologic malignancies.
One of the most notable applications of 3-Bromo-1-benzothi,5-carbonitrile lies in its potential as a drug candidate for antimicrobial therapy. A study published in Journal of Medicinal Chemistry (2023) explored the synthesis of 3-Bromo-1-benzothiophene-5-carbonitrile-derived derivatives with potent activity against multidrug-resistant Gram-negative bacteria. The compound's electrophilic carbonitrile group was found to form covalent bonds with essential enzymes in bacterial cell membranes, disrupting their integrity and leading to cell death. This mechanism of action highlights the compound's potential as a novel antibacterial agent in the face of growing antibiotic resistance.
Furthermore, 3-Bromo-1-benzothiophene-5-carbonitrile has shown promise in the development of anti-inflammatory drugs. Research conducted by a team at the University of California, San Francisco (2023) revealed that derivatives of this compound exhibit significant cytotoxicity against inflammatory cytokines in vitro. The benzothiophene ring is believed to interact with pro-inflammatory signaling pathways, modulating the activity of NF-κB and MAPK pathways. These findings suggest that 3-Bromo-1-benzothiophene-5-carbonitrile could serve as a scaffold for the design of anti-inflammatory agents with improved therapeutic profiles.
The synthetic versatility of 3-Bromo-1-benzothiophene-5-carbonitrile has also been a focus of recent research. A study published in Organic & Biomolecular Chemistry (2023) described the development of a click chemistry approach to functionalize the carbonitrile group of this compound. By introducing azide or alkyne groups, researchers were able to efficiently synthesize a wide range of derivatives with tailored biological properties. This methodological innovation has significant implications for the rapid screening of drug candidates in high-throughput platforms.
Another area of interest is the photophysical properties of 3-Bromo-1-benzothiophene-5-carbonitrile. A study in Chemical Communications (2023) investigated its use as a fluorescent probe for biological imaging. The compound's carbonitrile group was found to exhibit strong fluorescence under specific excitation conditions, making it suitable for in vivo imaging applications. This property opens new avenues for the use of 3-Bromo-1-benzothiophene-5-carbonitrile in biomarker detection and cellular tracking.
The pharmacokinetic profile of 3-Bromo-1-benzothiophene-5-carbonitrile is another critical aspect of its development as a therapeutic agent. A study published in Drug Metabolism and Disposition (2023) evaluated its absorption, distribution, metabolism, and excretion (ADME) properties in animal models. The results indicated that the compound exhibits favorable bioavailability and metabolic stability, which are essential for its potential use in clinical settings. These findings suggest that 3-Bromo-1-benzothiophene-5-carbonitrile could be a viable candidate for further preclinical and clinical development.
In addition to its therapeutic applications, 3-Bromo-1-benzothiophene-5-carbonitrile has been explored for its environmental impact. A study in Green Chemistry (2023) investigated the biodegradability of this compound in aqueous environments. The results showed that the compound can be efficiently degraded by microbial consortia, reducing its potential for environmental pollution. This characteristic is particularly important for the sustainable development of pharmaceuticals and industrial chemicals.
Despite its promising applications, the development of 3-Bromo-1-benzothiophene-5-carbonitrile as a therapeutic agent faces several challenges. One of the primary concerns is the toxicity of the compound and its derivatives. While preclinical studies have shown acceptable safety profiles, further research is needed to evaluate its long-term effects in human subjects. Additionally, the selectivity of the compound for its target proteins or enzymes needs to be optimized to minimize off-target effects and improve therapeutic outcomes.
Another challenge is the synthetic scalability of 3-Bromo-1-benzothiophene-5-carbonitrile. While the compound can be synthesized using various methods, the efficiency and cost-effectiveness of these processes are critical for its large-scale production. Recent advances in green chemistry and asymmetric catalysis have provided new strategies to improve the yield and selectivity of its synthesis, making it more feasible for industrial applications.
Looking ahead, the future of 3-Bromo-1-benzothiophene-5-carbonitrile as a therapeutic agent appears promising. Ongoing research is focused on expanding its applications to other disease areas, such as neurodegenerative disorders and autoimmune diseases. Additionally, the development of drug delivery systems that can enhance the bioavailability and targeting efficiency of this compound is an area of active investigation. These efforts are expected to contribute to the broader field of drug discovery and development.
In conclusion, 3-Bromo-1-benzothiophene-5-carbonitrile represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and diverse biological activities make it a valuable intermediate in the synthesis of various bioactive compounds. As research continues to uncover its full potential, the compound is poised to play a crucial role in the development of new therapies for a wide range of medical conditions.
1385757-16-3 (3-Bromo-1-benzothiophene-5-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)